Cas no 1500934-78-0 (2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one)

• Product Name: 2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one
• CAS No: 1500934-78-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 4774227
• Update Time: 2025-06-09

2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(2,4,5-trimethylphenyl)ethan-1-one
• 2-azido-1-(2,4,5-trimethylphenyl)ethanone
• 2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one

• Inchi： 1S/C11H13N3O/c1-7-4-9(3)10(5-8(7)2)11(15)6-13-14-12/h4-5H,6H2,1-3H3
• InChI Key： IFFZGAGLRRAFTI-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 203.105862047 g/mol
• Monoisotopic Mass: 203.105862047 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 31.4
• Molecular Weight: 203.24

Additional information on 2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one

2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one (CAS No. 1500934-78-0): A Comprehensive Overview

2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one (CAS No. 1500934-78-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its azide functional group and a substituted phenyl ring, which contribute to its reactivity and utility in synthetic transformations.

The azide functional group in 2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one is particularly noteworthy for its ability to participate in a wide range of chemical reactions, such as the Staudinger ligation and copper-catalyzed azide-alkyne cycloaddition (CuAAC). These reactions are widely used in the synthesis of complex molecules, including peptides, proteins, and polymers. The trimethylphenyl substituent further enhances the compound's stability and solubility, making it an attractive starting material for various synthetic pathways.

Recent studies have highlighted the potential of 2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that the azide group can be selectively converted into other functional groups, such as amines or thiols, which can modulate the biological activity of the resulting molecules.

In the field of materials science, 2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one has shown promise as a building block for the synthesis of advanced materials. The compound's ability to undergo click chemistry reactions makes it an ideal candidate for the preparation of functionalized polymers and nanomaterials. These materials have potential applications in areas such as drug delivery systems, sensors, and coatings.

The synthesis of 2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one typically involves several steps. One common approach is to start with 2,4,5-trimethylacetophenone and introduce the azide group through a series of reactions involving nitrile oxide cycloaddition or direct azidation. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound.

The physical properties of 2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one, such as its melting point and solubility in various solvents, are crucial for its practical applications. The compound is generally stable under standard laboratory conditions but should be handled with care to avoid exposure to heat or strong acids. Proper storage conditions are essential to maintain its integrity and prevent degradation.

In conclusion, 2-Azido-1-(2,4,5-trimethylphenyl)ethan-1-one (CAS No. 1500934-78-0) is a valuable compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive starting material for various synthetic transformations. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.